Cas no 2126144-65-6 (tert-butyl (2S,4R)-4-amino-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-4-amino-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• CAS No: 2126144-65-6
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD30749842
• CID: 4638881
• PubChem ID: 119030494
• Update Time: 2025-11-01

tert-butyl (2S,4R)-4-amino-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetic acid, 4-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, (2S,4R)-
• tert-butyl (2S,4R)-4-amino-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate

• MDL： MFCD30749842
• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-7-8(13)5-9(14)6-10(15)17-4/h8-9H,5-7,13H2,1-4H3/t8-,9+/m1/s1
• InChI Key： BABLHJNREHQQCJ-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](N)C[C@H]1CC(OC)=O

Additional information on tert-butyl (2S,4R)-4-amino-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl (2S,4R)-4-Amino-2-(2-Methoxy-2-Oxoethyl)Pyrrolidine-1-Carboxylate (CAS: 2126144-65-6)

The compound tert-butyl (2S,4R)-4-amino-2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate (CAS: 2126144-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, including protease inhibitors and other therapeutic agents. Its unique stereochemistry and functional groups make it a versatile building block for drug discovery programs.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis approach that achieved >99% ee while reducing production costs by 40% compared to traditional methods. The improved synthesis utilizes a biocatalytic step with engineered transaminases, highlighting the growing trend of incorporating green chemistry principles in pharmaceutical manufacturing.

In drug development applications, researchers at several major pharmaceutical companies have incorporated this pyrrolidine derivative as a key structural component in their investigational new drugs. Particularly noteworthy is its use as a core scaffold in the development of DPP-4 inhibitors for diabetes treatment and HCV NS3/4A protease inhibitors. The (2S,4R) configuration appears crucial for optimal target binding, as shown by X-ray crystallography studies of protein-ligand complexes.

Pharmacokinetic studies of derivatives containing this structural motif have shown promising results. A 2024 preclinical study demonstrated that compounds featuring this pyrrolidine core exhibit improved metabolic stability and blood-brain barrier penetration compared to analogous structures. These findings suggest potential applications in CNS-targeted therapies, an area of growing importance in neurological disorder treatment.

The safety profile of this intermediate has also been thoroughly investigated. Recent toxicological assessments indicate excellent tolerability in animal models, with no observed mutagenicity in standard Ames tests. This safety profile, combined with its synthetic accessibility, makes it an attractive candidate for further medicinal chemistry exploration.

Looking forward, the compound's versatility suggests it will continue to play an important role in pharmaceutical development. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a component in novel peptide-mimetic therapeutics. The compound's commercial availability from multiple suppliers (typically at >98% purity) facilitates its adoption across the drug discovery community.